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Compound of Interest

Compound Name: Benzyl Alcohol Glucuronide

Cat. No.: B133966

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
benzyl alcohol glucuronide analytical standards. It is designed to assist researchers,
scientists, and drug development professionals in sourcing and utilizing this important
metabolite. This guide includes a comparative summary of suppliers, detailed technical
specifications, and relevant experimental methodologies.

Introduction to Benzyl Alcohol Glucuronide

Benzyl alcohol is an aromatic alcohol commonly used as a preservative, solvent, and fragrance
ingredient in a wide range of products, including pharmaceuticals and cosmetics. In the body,
benzyl alcohol is metabolized primarily in the liver. The main metabolic pathway involves
oxidation to benzoic acid, which is then conjugated with glycine to form hippuric acid and
excreted in the urine. A secondary, but important, metabolic pathway is the direct conjugation of
benzyl alcohol with glucuronic acid to form benzyl alcohol glucuronide. This reaction is
catalyzed by UDP-glucuronosyltransferases (UGTs), a family of enzymes crucial for the
detoxification and elimination of various xenobiotics and endogenous compounds.[1] The
resulting glucuronide is a more water-soluble compound that can be readily excreted. The
availability of a certified analytical standard for benzyl alcohol glucuronide is essential for
pharmacokinetic studies, drug metabolism research, and toxicological assessments.
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Commercial Suppliers of Benzyl Alcohol
Glucuronide Standard

A critical aspect of any research involving metabolite analysis is the availability of high-purity
analytical standards. The following table summarizes the key information for commercial
suppliers of benzyl alcohol glucuronide (CAS No. 5285-02-9).

Additiona
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Note: Purity and other specific details are typically provided on the lot-specific Certificate of
Analysis (CoA), which should be requested from the supplier.

Physicochemical Properties

The following table outlines the key physicochemical properties of benzyl alcohol
glucuronide.
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Property Value Source
(2S,3S,4S,5R,6R)-3,4,5-
trihydroxy-6-
IUPAC Name PubChem|[2]
(phenylmethoxy)oxane-2-
carboxylic acid
Benzyl Alcohol Glucuronide,
Synonyms Benzyl beta-D- PubChem[2]
glucopyranosiduronic acid
Appearance Solid (Typical) General knowledge
Solubility Soluble in water General knowledge

Metabolic Pathway of Benzyl Alcohol

The metabolic conversion of benzyl alcohol to its glucuronide conjugate is a key detoxification

pathway. The following diagram illustrates this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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